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Compound of Interest

Compound Name: 3-tert-Butylcyclohexanol

Cat. No.: B8721175

Essential protocols for the safe handling, storage, and disposal of 3-tert-Butylcyclohexanol
are critical for ensuring laboratory safety and procedural integrity. This guide provides
immediate, essential safety and logistical information tailored for researchers, scientists, and
drug development professionals. By adhering to these procedural steps, you can minimize risks
and maintain a secure research environment.

Physicochemical and Hazard Data

A thorough understanding of the substance's properties is the first step in safe handling. The
following tables summarize the key physicochemical and hazard information for 3-tert-
Butylcyclohexanol and its common isomer, 4-tert-Butylcyclohexanol, for which more
extensive safety data is often available.
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Property

Value

Chemical Formula

C10H200

Molecular Weight 156.27 g/mol [1]

Appearance White solid/powder[1]

Boiling Point 206.93 °C (estimated)[2]

Melting Point 62 - 70 °C[1]

Flash Point 82.60 °C (181.00 °F) (estimated)[2]

Water Solubility

278 mg/L at 25 °C (estimated)[2]

Table 1: Physicochemical Properties of tert-

Butylcyclohexanol Isomers
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Hazard Statement Classification Precautionary Statement
H319: Causes serious eye Eye Irritation (Category 2A)[1] P264: Wash skin thoroughly
irritation[1][3] [3] after handling.[1][3]

H402: Harmful to aquatic life[1]  Acute Aquatic Hazard P273: Avoid release to the
[3] (Category 3)[1][3] environment.[1][3]

P280: Wear eye

protection/face protection.[1][3]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][3]

P337 + P313: If eye irritation
persists: Get medical

advice/attention.[3]

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]3]

Table 2: GHS Hazard and
Precautionary Statements for

4-tert-Butylcyclohexanol

Operational Plan: Step-by-Step Handling Procedure

Following a structured operational plan is paramount to ensuring safety and reproducibility in
the laboratory.

1. Risk Assessment and Preparation:

o Conduct a thorough risk assessment for the planned experiment, identifying potential
hazards.
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e Ensure that all necessary Personal Protective Equipment (PPE) is available and in good
condition.

» Verify that emergency equipment, such as safety showers and eyewash stations, is
accessible and functional.[4]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against dust
particles and potential splashes.[5]

» Skin Protection: A standard laboratory coat should be worn to protect clothing and skin.[5]
Nitrile gloves are required to prevent skin contact.[5]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
may be necessary.

o Footwear: Closed-toe shoes must be worn at all times in the laboratory.[5]
3. Handling in the Laboratory:

o Handle 3-tert-Butylcyclohexanol in a well-ventilated area, preferably within a fume hood, to
minimize inhalation of any dust.[5]

o Avoid generating dust when transferring the solid.[6] Use appropriate tools, such as a
spatula or scoop.

o Keep the container tightly closed when not in use to prevent contamination and exposure.[6]
» Wash hands thoroughly with soap and water after handling the substance.[1]

Disposal Plan: Managing Chemical Waste

Proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility.

1. Waste Segregation and Collection:
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 All solid waste contaminated with 3-tert-Butylcyclohexanol, including weighing paper,
gloves, and paper towels, should be collected in a designated hazardous waste container.

e The container must be clearly labeled as "Hazardous Waste" and include the chemical
name.

2. Disposal Procedure:
» Do not dispose of 3-tert-Butylcyclohexanol down the drain.[5]
e Solid alcohol waste should be disposed of as hazardous waste.[3]

» Arrange for the collection of the hazardous waste container by your institution's licensed
chemical waste disposal contractor.[7]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling 3-tert-
Butylcyclohexanol

The following diagram illustrates the logical flow of operations when working with 3-tert-
Butylcyclohexanol.
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Caption: Workflow for safe handling of 3-tert-Butylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling 3-tert-Butylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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